Cas no 530116-33-7 (4-(2-Aminopropan-2-yl)-1-Boc-piperidine)

• Product Name: 4-(2-Aminopropan-2-yl)-1-Boc-piperidine
• CAS No: 530116-33-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD22034255
• CID: 3162971
• PubChem ID: 57985139
• Update Time: 2025-07-31

4-(2-Aminopropan-2-yl)-1-Boc-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminopropan-2-yl)-1-Boc-piperidine
• tert-butyl 4-(2-aminopropan-2-yl)piperidine-1-carboxylate
• SB13020
• AK340517
• 1-Boc-4-(2-aminopropan-2-yl)piperidine
• SY099060
• P15382
• tert-butyl4-(2-aminopropan-2-yl)piperidine-1-carboxylate
• MFCD22034255
• SCHEMBL6402693
• AKOS022682524
• AS-52592
• EN300-686999
• CS-0051207
• DB-087312
• 1-Boc-4-(2-amino-2-propyl)piperidine
• 530116-33-7
• FWA11633
• 886-709-3

• MDL： MFCD22034255
• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-8-6-10(7-9-15)13(4,5)14/h10H,6-9,14H2,1-5H3
• InChI Key： FXUHDTBFKFLRFO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 242.199
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4-(2-Aminopropan-2-yl)-1-Boc-piperidine

4-(2-Aminopropan-2-yl)-1-Boc-piperidine: A Comprehensive Overview

The compound with CAS No. 530116-33-7, commonly referred to as 4-(2-Aminopropan-2-yl)-1-Boc-piperidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which has been extensively studied for its versatility in various chemical reactions and applications. The presence of the Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom at position 1 of the piperidine ring highlights its role in peptide synthesis and other amine protection strategies.

The structure of 4-(2-Aminopropan-2-yl)-1-Boc-piperidine is characterized by a piperidine ring substituted at position 4 with an amino-isopropyl group. This substitution pattern introduces unique steric and electronic properties, making it an attractive candidate for exploring stereochemical effects in medicinal chemistry. Recent studies have demonstrated that such substitutions can significantly influence the bioavailability and pharmacokinetic profiles of drugs, underscoring the importance of understanding the structural nuances of this compound.

In terms of synthesis, 4-(2-Aminopropan-2-yl)-1-Boc-piperidine can be prepared via various routes, including nucleophilic substitution and reductive amination. The choice of synthetic pathway often depends on the availability of starting materials and the desired stereochemical outcome. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of this compound, which is particularly valuable for producing chiral intermediates in drug development.

The application of 4-(2-Aminopropan-2-yl)-1-Boc-piperidine extends beyond traditional organic synthesis. It has been employed as a building block in the construction of complex natural product analogs and bioactive molecules. For example, researchers have utilized this compound to design inhibitors targeting protein-protein interactions, a rapidly growing area in therapeutic development. The ability to modulate molecular recognition through structural modifications makes this compound a valuable tool in modern medicinal chemistry.

From an analytical standpoint, the characterization of CAS No. 530116-33-7 relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide critical insights into the compound's purity, stereochemistry, and stability under different conditions. Recent improvements in high-resolution mass spectrometry have further enhanced our ability to confirm the molecular formula and detect impurities at trace levels.

In conclusion, 4-(2-Aminopropan-2-yl)-1-Boc-piperidine stands as a pivotal molecule in contemporary organic chemistry. Its unique structure, versatile synthetic pathways, and wide-ranging applications make it an indispensable component in both academic research and industrial drug discovery efforts. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow even further.